Cas no 1353954-46-7 ((4-Acetylamino-piperidin-1-yl)-acetic acid)

(4-Acetylamino-piperidin-1-yl)-acetic acid is a specialized organic compound featuring a piperidine core functionalized with an acetamido group at the 4-position and an acetic acid moiety at the nitrogen. This structure imparts unique reactivity and versatility, making it valuable as an intermediate in pharmaceutical synthesis, particularly for modifying bioactive molecules. The acetamido group enhances stability and influences binding interactions, while the carboxylic acid functionality allows for further derivatization via esterification or amidation. Its well-defined stereochemistry and purity ensure consistent performance in complex reactions. Suitable for research applications, this compound is often employed in the development of peptidomimetics and targeted drug candidates. Proper handling and storage under anhydrous conditions are recommended to maintain integrity.
(4-Acetylamino-piperidin-1-yl)-acetic acid structure
1353954-46-7 structure
Product Name:(4-Acetylamino-piperidin-1-yl)-acetic acid
CAS No:1353954-46-7
MF:C9H16N2O3
MW:200.234942436218
CID:2158390
Update Time:2025-06-11

(4-Acetylamino-piperidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Acetylamino-piperidin-1-yl)-acetic acid
    • 2-(4-acetamidopiperidin-1-yl)acetic acid
    • ICTOZRRWURIHEP-UHFFFAOYSA-N
    • AM92615
    • (4-Acetylaminopiperidin-1-yl)acetic acid
    • Z1218226766
    • Inchi: 1S/C9H16N2O3/c1-7(12)10-8-2-4-11(5-3-8)6-9(13)14/h8H,2-6H2,1H3,(H,10,12)(H,13,14)
    • InChI Key: ICTOZRRWURIHEP-UHFFFAOYSA-N
    • SMILES: OC(CN1CCC(CC1)NC(C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Topological Polar Surface Area: 69.6

(4-Acetylamino-piperidin-1-yl)-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
084935-500mg
4-Acetylamino-piperidin-1-yl)-acetic acid
1353954-46-7
500mg
£694.00 2022-03-01
Chemenu
CM496755-1g
2-(4-Acetamidopiperidin-1-yl)aceticacid
1353954-46-7 97%
1g
$1378 2022-09-03
Enamine
EN300-370357-0.05g
2-(4-acetamidopiperidin-1-yl)acetic acid
1353954-46-7
0.05g
$959.0 2023-03-02
Enamine
EN300-370357-0.1g
2-(4-acetamidopiperidin-1-yl)acetic acid
1353954-46-7
0.1g
$1005.0 2023-03-02
Enamine
EN300-370357-0.25g
2-(4-acetamidopiperidin-1-yl)acetic acid
1353954-46-7
0.25g
$1051.0 2023-03-02
Enamine
EN300-370357-0.5g
2-(4-acetamidopiperidin-1-yl)acetic acid
1353954-46-7
0.5g
$1097.0 2023-03-02
Enamine
EN300-370357-1.0g
2-(4-acetamidopiperidin-1-yl)acetic acid
1353954-46-7
1g
$0.0 2023-06-07
Enamine
EN300-370357-2.5g
2-(4-acetamidopiperidin-1-yl)acetic acid
1353954-46-7
2.5g
$2240.0 2023-03-02
Enamine
EN300-370357-5.0g
2-(4-acetamidopiperidin-1-yl)acetic acid
1353954-46-7
5.0g
$3313.0 2023-03-02
Enamine
EN300-370357-10.0g
2-(4-acetamidopiperidin-1-yl)acetic acid
1353954-46-7
10.0g
$4914.0 2023-03-02

Additional information on (4-Acetylamino-piperidin-1-yl)-acetic acid

Introduction to (4-Acetylamino-piperidin-1-yl)-acetic Acid (CAS No. 1353954-46-7)

(4-Acetylamino-piperidin-1-yl)-acetic acid, with the CAS number 1353954-46-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural features and potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The structure of (4-Acetylamino-piperidin-1-yl)-acetic acid consists of a piperidine ring substituted with an acetylamino group at the 4-position and a carboxylic acid moiety at the 1-position. This unique arrangement of functional groups makes it a versatile scaffold for medicinal chemists, allowing for modifications that can enhance binding affinity, metabolic stability, and pharmacokinetic properties. The piperidine core is particularly valuable in drug design due to its presence in numerous biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs). (4-Acetylamino-piperidin-1-yl)-acetic acid has shown promise as a lead compound in this area. Its ability to interact with specific amino acid residues in target proteins makes it a valuable candidate for further optimization. For instance, studies have demonstrated its potential in inhibiting enzymes involved in cancer progression by disrupting key signaling pathways.

One of the most compelling aspects of (4-Acetylamino-piperidin-1-yl)-acetic acid is its potential to serve as a building block for more complex molecules. By appending different functional groups or linking it to other pharmacophores, researchers can generate libraries of compounds with tailored properties. This approach is particularly useful in high-throughput screening (HTS) campaigns, where large numbers of derivatives are synthesized and tested for biological activity.

The synthesis of (4-Acetylamino-piperidin-1-yl)-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of acetylamine with appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

The pharmacological profile of (4-Acetylamino-piperidin-1-yl)-acetic acid has been extensively studied in vitro and in vivo. Preclinical data suggest that it exhibits moderate affinity for several targets, including enzymes and receptors implicated in neurological disorders. Its ability to modulate these targets makes it a promising candidate for further investigation in therapeutic contexts such as neurodegenerative diseases and inflammatory conditions.

In addition to its potential as a standalone therapeutic agent, (4-Acetylamino-piperidin-1-yl)-acetic acid has been explored as a component of combination therapies. By pairing it with other drugs that act on different pathways, researchers aim to achieve synergistic effects that could improve treatment outcomes. This strategy is particularly relevant in tackling complex diseases where multiple mechanisms are involved.

The computational modeling of (4-Acetylamino-piperidin-1-yl)-acetic acid has also played a crucial role in understanding its behavior and optimizing its properties. Techniques such as molecular dynamics simulations and quantum mechanics calculations have provided insights into its interactions with biological targets at an atomic level. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments.

The future prospects for (4-Acetylamino-piperidin-1-yl)-acetic acid are promising, with ongoing research aimed at expanding its applications across various therapeutic areas. As our understanding of biological systems continues to grow, new opportunities will arise for leveraging this compound's unique structural features. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.